GSK-5498A
GSK-5498A
GSK-5498A is a selective small molecule blocker of CRAC channel(IC50=1 uM); inhibit mediator release from mast cells, and pro-inflammatory cytokine release from T-cells in a variety of species.IC50 value: 1 uM [1]Target: CARC channel blockerGSK-5498A completely inhibited calcium influx through CRAC channels. This led to inhibition of the release of mast cell mediators and T-cell cytokines from multiple human and rat preparations. Mast cells from guinea-pig and mouse preparations were not inhibited by GSK-5498A.
Brand Name:
Vulcanchem
CAS No.:
1253186-49-0
VCID:
VC0002316
InChI:
InChI=1S/C18H11F6N3O/c19-12-4-1-3-11(18(22,23)24)10(12)9-27-8-7-15(26-27)25-17(28)16-13(20)5-2-6-14(16)21/h1-8H,9H2,(H,25,26,28)
SMILES:
C1=CC(=C(C(=C1)F)CN2C=CC(=N2)NC(=O)C3=C(C=CC=C3F)F)C(F)(F)F
Molecular Formula:
C18H11F6N3O
Molecular Weight:
399.29
GSK-5498A
CAS No.: 1253186-49-0
Inhibitors
VCID: VC0002316
Molecular Formula: C18H11F6N3O
Molecular Weight: 399.29
CAS No. | 1253186-49-0 |
---|---|
Product Name | GSK-5498A |
Molecular Formula | C18H11F6N3O |
Molecular Weight | 399.29 |
IUPAC Name | 2,6-difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]benzamide |
Standard InChI | InChI=1S/C18H11F6N3O/c19-12-4-1-3-11(18(22,23)24)10(12)9-27-8-7-15(26-27)25-17(28)16-13(20)5-2-6-14(16)21/h1-8H,9H2,(H,25,26,28) |
SMILES | C1=CC(=C(C(=C1)F)CN2C=CC(=N2)NC(=O)C3=C(C=CC=C3F)F)C(F)(F)F |
Description | GSK-5498A is a selective small molecule blocker of CRAC channel(IC50=1 uM); inhibit mediator release from mast cells, and pro-inflammatory cytokine release from T-cells in a variety of species.IC50 value: 1 uM [1]Target: CARC channel blockerGSK-5498A completely inhibited calcium influx through CRAC channels. This led to inhibition of the release of mast cell mediators and T-cell cytokines from multiple human and rat preparations. Mast cells from guinea-pig and mouse preparations were not inhibited by GSK-5498A. |
Reference | [1]. Rice LV, et al. Characterization of selective Calcium-Release Activated Calcium channel blockers in mast cells and T-cells from human, rat, mouse and guinea-pig preparations. Eur J Pharmacol. 2013 Mar 15;704(1-3):49-57. |
PubChem Compound | 46945384 |
Last Modified | Dec 05 2021 |
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